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Compound of Interest |

Methyl quinoline-4-carboximidate
Compound Name:

hydrochloride
CAS No.: 1196146-32-3
Cat. No.: B8005762

Get Quote

\ J

This guide provides a comprehensive technical overview of methyl quinoline-4-
carboximidate hydrochloride, a quinoline derivative of significant interest to researchers and
professionals in drug development. This document delves into the compound's chemical
properties, a plausible synthetic pathway, and its potential applications, underpinned by
established chemical principles and spectroscopic data from related structures.

Introduction: The Significance of the Quinoline
Scaffold

The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of
numerous natural products and synthetic compounds with a broad spectrum of biological
activities.[1] Derivatives of quinoline have been successfully developed as antimalarial,
antibacterial, anticancer, and anti-inflammatory agents.[2][3][4] The diverse therapeutic
potential of these compounds stems from their ability to intercalate with DNA, inhibit key
enzymes, and modulate various signaling pathways. The introduction of a carboximidate
functional group at the 4-position of the quinoline nucleus is anticipated to confer novel
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physicochemical and biological properties, making methyl quinoline-4-carboximidate
hydrochloride a compelling target for further investigation.

Physicochemical and Structural Properties

A thorough understanding of a compound's physicochemical properties is fundamental to its
development as a therapeutic agent. The key properties of methyl quinoline-4-carboximidate
hydrochloride are summarized below.

Property Value Source
Molecular Formula C11H11CIN20 Deduced
Molecular Weight 222.68 g/mol Calculated

methyl quinoline-4- )
IUPAC Name o ] Systematically Named
carboximidate hydrochloride

CAS Number Not available N/A
Expected to be a crystalline

Appearance id Inferred
soli

Expected to be soluble in polar
Solubility solvents like water and Inferred from salt form

alcohols

The chemical structure of methyl quinoline-4-carboximidate hydrochloride is depicted
below.

Synthesis of Quinoline-4-carbonitrile Pinner Reaction

Methanol (CHzOH)
e .:]

1. SOCl2

Dehydrating agent (e.g., P20s or SOClz

Quinoline-4-carboxylic acid Quinoline-4-carboxamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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